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Compound of Interest

Compound Name: Eribulin Mesylate

Cat. No.: B1257559 Get Quote

Technical Support Center: Eribulin Mesylate for
In Vitro Research
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the effective use of Eribulin Mesylate in in vitro

studies. Find answers to frequently asked questions, troubleshoot common experimental

issues, and access detailed protocols to ensure the solubility, stability, and successful

application of this compound in your research.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of Eribulin Mesylate?

A1: Eribulin Mesylate is freely soluble in several common laboratory solvents. For in vitro

studies, Dimethyl Sulfoxide (DMSO) is a widely used and effective solvent for creating a

concentrated stock solution.[1][2][3] Water, methanol, and ethanol are also suitable solvents.[4]

[5]

Q2: What is the solubility of Eribulin Mesylate in aqueous solutions at different pH levels?

A2: The solubility of Eribulin Mesylate is pH-dependent. It is freely soluble in buffers with a pH

ranging from 3 to 7. Its solubility decreases as the pH becomes more alkaline; it is soluble in a

pH 9 buffer and only slightly soluble at pH 11.[5]
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Q3: How should I store the Eribulin Mesylate stock solution?

A3: For optimal stability, store the Eribulin Mesylate stock solution in DMSO at -20°C and

protect it from light.[2] When stored at -20°C, the stock solution should be used within one

month, and for longer-term storage at -80°C, it is recommended to use it within six months. To

avoid repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller,

single-use volumes.[2]

Q4: How long is Eribulin Mesylate stable in cell culture media?

A4: Diluted solutions of Eribulin Mesylate in 0.9% sodium chloride have been shown to be

physicochemically stable for at least 28 days at both room temperature (25°C) and under

refrigeration (2-8°C) when protected from light.[6][7] For cell culture applications, it is

recommended that diluted solutions may be stored for up to 4 hours at room temperature or up

to 24 hours under refrigeration.[8]

Q5: Is Eribulin Mesylate compatible with all types of infusion bags and syringes?

A5: Eribulin Mesylate, when diluted with 0.9% NaCl, is stable in polypropylene (PP) syringes

and polypropylene/polyethylene (PP/PE) bags.[6][7] Undiluted Eribulin Mesylate is also

compatible with polypropylene syringes.[5]

Q6: Are there any known incompatibilities for Eribulin Mesylate?

A6: Yes, Eribulin Mesylate is incompatible with 5% glucose injections. A reaction product has

been observed when diluted with a 5% glucose solution. Therefore, only 0.9% sodium chloride

or other recommended buffers should be used for dilution.[5]
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Issue Potential Cause Recommended Solution

Precipitation observed after

diluting the stock solution in

aqueous media.

The final concentration of the

drug in the aqueous medium is

above its solubility limit. The

pH of the final solution is

outside the optimal range (pH

3-7). The stock solution was

not properly dissolved before

dilution.

Ensure the final concentration

does not exceed the solubility

of Eribulin Mesylate in your

specific cell culture medium.

Verify the pH of your final

working solution and adjust if

necessary to be within the 3-7

range.[5] Before dilution,

ensure the DMSO stock

solution is clear and fully

dissolved. Gentle warming to

37°C and sonication can aid in

solubilization.[2]

Inconsistent or lower than

expected drug activity in

experiments.

Degradation of Eribulin

Mesylate due to improper

storage or handling.

Incompatibility with

components in the cell culture

medium.

Always store the stock solution

at -20°C or -80°C and protect it

from light.[2] Prepare fresh

dilutions for each experiment.

Avoid repeated freeze-thaw

cycles by using aliquots.

Ensure that the media and

supplements used are

compatible with Eribulin

Mesylate. Avoid using 5%

glucose solutions.[5]

Visible particles or color

change in the solution.

Chemical degradation or

contamination.

Do not use any solution that

shows visible particles or a

change in color.[6] Prepare a

fresh solution from a new stock

aliquot. Ensure sterile

techniques are used during

preparation to prevent

microbial contamination.

Difficulty dissolving the Eribulin

Mesylate powder.

The solvent may not be

appropriate, or the compound

Use a recommended solvent

such as DMSO, water,
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requires assistance to fully

dissolve.

methanol, or ethanol.[2][3][4]

[5] To enhance solubility, you

can gently warm the solution to

37°C and use an ultrasonic

bath for a short period.[2]

Quantitative Data Summary
Table 1: Solubility of Eribulin Mesylate in Various Solvents

Solvent Solubility Reference

Water Freely Soluble [4][5]

Ethanol (99.5%) Freely Soluble [5]

Methanol Freely Soluble [4]

Dimethyl Sulfoxide (DMSO) Soluble [2][3]

Acetone Soluble [5]

Acetonitrile Sparingly Soluble [5]

n-Heptane Practically Insoluble [5]

Table 2: pH-Dependent Solubility of Eribulin Mesylate in Aqueous Buffers

pH of Buffer Solubility Reference

3 to 7 Freely Soluble [5]

9 Soluble [5]

11 Slightly Soluble [5]

Table 3: Stability of Eribulin Mesylate Solutions
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Solution

Type

Concentratio

n

Storage

Condition
Container

Duration of

Stability
Reference

Injection

Concentrate
0.5 mg/mL

Room Temp

(25°C) or

Refrigerated

(2-8°C),

protected

from light

Vial 28 days [6]

Diluted in

0.9% NaCl
0.205 mg/mL

Room Temp

(25°C) or

Refrigerated

(2-8°C),

protected

from light

Polypropylen

e Syringe
28 days [6]

Diluted in

0.9% NaCl
0.020 mg/mL

Room Temp

(25°C) or

Refrigerated

(2-8°C),

protected

from light

Polypropylen

e/Polyethylen

e Bag

28 days [6]

Undiluted in

Syringe
Not specified

Room

Temperature
Syringe Up to 4 hours [8]

Undiluted in

Syringe
Not specified Refrigerated Syringe

Up to 24

hours
[8]

Diluted

Solution
Not specified

Room

Temperature
Not specified Up to 4 hours [8]

Diluted

Solution
Not specified Refrigerated Not specified

Up to 24

hours
[8]
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Protocol 1: Preparation of a 10 mM Eribulin Mesylate
Stock Solution in DMSO

Materials:

Eribulin Mesylate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Procedure:

1. Equilibrate the Eribulin Mesylate powder and DMSO to room temperature.

2. Weigh the required amount of Eribulin Mesylate powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of DMSO to achieve a 10 mM concentration. For example, to

prepare a 10 mM solution from 1 mg of Eribulin Mesylate (MW: 826.01 g/mol ), add 121

µL of DMSO.

4. Vortex the solution until the powder is completely dissolved. If necessary, gently warm the

tube to 37°C or place it in an ultrasonic bath for a few minutes to aid dissolution.

5. Visually inspect the solution to ensure it is clear and free of any particulate matter.

6. Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to protect from light and avoid repeated freeze-thaw cycles.

7. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[2]

Protocol 2: Dilution of Eribulin Mesylate for Cell Culture
Experiments

Materials:
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10 mM Eribulin Mesylate stock solution in DMSO

Pre-warmed, sterile complete cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

1. Thaw a single-use aliquot of the 10 mM Eribulin Mesylate stock solution at room

temperature.

2. Perform serial dilutions of the stock solution in complete cell culture medium to achieve

the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept

low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

3. For example, to prepare a 100 µM working solution, add 1 µL of the 10 mM stock solution

to 99 µL of cell culture medium.

4. Further dilute this working solution into the final cell culture plates to achieve the desired

nanomolar concentrations for treating the cells.

5. Always prepare a vehicle control using the same final concentration of DMSO as in the

highest concentration of Eribulin Mesylate tested.

6. Use the freshly prepared dilutions immediately for your experiments.

Visualizations

Stock Solution Preparation In Vitro Experiment

Eribulin Mesylate Powder Dissolve in DMSO 10 mM Stock Solution Aliquot for Storage Store at -20°C / -80°C Thaw Aliquot Serial Dilution in
Cell Culture Medium Treat Cells Analyze Results
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Click to download full resolution via product page

Caption: Workflow for preparing and using Eribulin Mesylate in in vitro studies.
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Caption: Mechanism of action of Eribulin Mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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